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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the transcriptomic landscapes of cells with and

without active Netrin-1 signaling. Netrin-1 is a secreted protein crucial for a multitude of

cellular processes, including axon guidance, cell migration, survival, and angiogenesis.[1]

Understanding the gene expression changes orchestrated by Netrin-1 is paramount for

elucidating its role in development, disease, and as a potential therapeutic target.

Netrin-1 Signaling Pathways
Netrin-1 exerts its effects by binding to a variety of cell surface receptors, primarily from the

Deleted in Colorectal Carcinoma (DCC) and Uncoordinated-5 (UNC5) families. The cellular

response to Netrin-1—attraction versus repulsion or survival versus apoptosis—is largely

determined by the specific receptor or receptor complex engaged.

Attractive Signaling: When Netrin-1 binds to DCC or Neogenin, it typically initiates signaling

cascades that promote cell survival and attraction. This can involve the activation of Src

family kinases and the rearrangement of the cytoskeleton.[2][3]

Repulsive Signaling: In the presence of UNC5 co-receptors, Netrin-1 binding to DCC can

trigger a repulsive response. Furthermore, in the absence of its ligand, Netrin-1, UNC5

receptors can induce apoptosis.[2][4]

Below is a diagram illustrating the core Netrin-1 signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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